(1R,2R)-2-Methylsulfonylcyclopentan-1-amine

• IUPAC Name: (1R,2R)-2-methylsulfonylcyclopentan-1-amine
• InChI: InChI=1S/C6H13NO2S/c1-10(8,9)6-4-2-3-5(6)7/h5-6H,2-4,7H2,1H3/t5-,6-/m1/s1
• InChI Key: GKPNHSIGALZAJP-PHDIDXHHSA-N
• Canonical SMILES: CS(=O)(=O)C1CCCC1N
• Isomeric SMILES: CS(=O)(=O)[C@@H]1CCC[C@H]1N
• Molecular Formula: C6H13NO2S
• Molecular Weight: 163.24 g/mol

Description

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the product.

Molecular Structure Analysis

This involves the use of techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the physical arrangement of atoms in a molecule.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes the reactants, products, and the conditions under which the reaction occurs.

Physical And Chemical Properties Analysis

This includes properties such as melting point, boiling point, solubility, and reactivity. These properties can often be found in databases or determined experimentally.

Scientific Research Applications

Synthesis and Reactivity

• (Yongeun Kim et al., 2008) explored the generation of stable methylaziridinium ions and their reaction with various nucleophiles, yielding optically pure acyclic amine derivatives. This work demonstrates the potential of (1R,2R)-2-methylsulfonylcyclopentan-1-amine in stereoselective synthesis.

Catalysis

• (B. Korthals et al., 2007) described the creation of water-soluble nickel(II) methyl complexes, which are potential catalysts for ethylene polymerization, highlighting the role of amines in catalytic processes.

Organic Chemistry

• (Feng Li et al., 2012) presented a method for the direct N-monomethylation of aromatic primary amines, emphasizing the versatility of amines in organic synthesis.

Environmental Applications

• (H. Karlsson et al., 2019) studied non-aqueous amine systems for CO2 absorption, underlining the environmental relevance of such compounds.

Nanotechnology

• (M. Ghasemzadeh and B. Akhlaghinia, 2017) introduced an efficient magnetic nanocatalyst for synthesizing tetrazoles, showing the potential of amines in nanomaterial synthesis.

Mechanism of Action

In the context of bioactive compounds, the mechanism of action refers to how the compound interacts with biological systems. This could involve binding to specific proteins, inhibiting enzymes, or interacting with cell membranes.

Safety and Hazards

This involves looking at the compound’s toxicity, flammability, and other hazards. This information is usually available in the compound’s Material Safety Data Sheet (MSDS).

Future Directions

This could involve potential applications of the compound, areas of research that could be explored, and ways the synthesis of the compound could be improved.